Cas no 860784-78-7 (1H-1,2,4-Triazole-1-acetonitrile, 4-(2-fluorophenyl)-4,5-dihydro-3-methyl-5-oxo-)

• Product Name: 1H-1,2,4-Triazole-1-acetonitrile, 4-(2-fluorophenyl)-4,5-dihydro-3-methyl-5-oxo-
• CAS No: 860784-78-7
• MF: C₁₁H₉FN₄O
• MW: 232.21376490593
• MDL: MFCD03787653
• CID: 5227752
• Update Time: 2026-03-07

1H-1,2,4-Triazole-1-acetonitrile, 4-(2-fluorophenyl)-4,5-dihydro-3-methyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetonitrile, 4-(2-fluorophenyl)-4,5-dihydro-3-methyl-5-oxo-

• MDL： MFCD03787653
• Inchi： 1S/C11H9FN4O/c1-8-14-15(7-6-13)11(17)16(8)10-5-3-2-4-9(10)12/h2-5H,7H2,1H3
• InChI Key： QEZLYBHIRMYROL-UHFFFAOYSA-N
• SMILES： N1(CC#N)C(=O)N(C2=CC=CC=C2F)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1H-1,2,4-Triazole-1-acetonitrile, 4-(2-fluorophenyl)-4,5-dihydro-3-methyl-5-oxo-

1H-1,2,4-Triazole-1-acetonitrile, 4-(2-fluorophenyl)-4,5-dihydro-3-methyl-5-oxo

The compound 1H-1,2,4-Triazole-1-acetonitrile, 4-(2-fluorophenyl)-4,5-dihydro-3-methyl-5-oxo (CAS No. 860784-78-7) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are known for their versatile applications in drug design and materials science. The molecule's structure features a triazole ring fused with a fluorophenyl group and an acetonitrile substituent, making it a unique candidate for various chemical and biological studies.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structure incorporates a fluorophenyl group, which is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of the acetonitrile group further contributes to its chemical reactivity and selectivity in biological systems. Researchers have explored its role as a potential lead compound in anti-inflammatory and anticancer drug discovery programs.

The synthesis of 1H-1,2,4-Triazole-1-acetonitrile derivatives has been optimized using advanced methodologies such as click chemistry and microwave-assisted synthesis. These techniques have enabled the efficient production of high-purity samples, facilitating detailed structural and functional analyses. The compound's stability under various conditions has been thoroughly investigated, revealing its suitability for use in diverse chemical environments.

In terms of biological activity, this compound has demonstrated promising results in vitro assays targeting key enzymes and receptors involved in inflammatory pathways. Its ability to modulate these targets suggests potential applications in the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, preliminary studies indicate that the compound exhibits selective cytotoxicity against cancer cell lines, making it a candidate for further exploration in oncology research.

The integration of computational chemistry tools has significantly enhanced our understanding of the molecular interactions governing the activity of CAS No. 860784-78-7. Quantum mechanical calculations and molecular docking studies have provided insights into the binding modes of this compound with its target proteins. These findings have guided iterative modifications to improve its potency and selectivity.

From a materials science perspective, the unique electronic properties of this compound make it an interesting candidate for applications in organic electronics. Its ability to act as both an electron donor and acceptor under certain conditions suggests potential uses in photovoltaic devices and light-emitting diodes (LEDs). Researchers are actively exploring these possibilities through advanced material characterization techniques such as cyclic voltammetry and UV-vis spectroscopy.

In conclusion, 1H-1,2,4-Triazole-1-acetonitrile (CAS No. 860784-78-7) stands out as a multifaceted compound with immense potential across various scientific domains. Its intricate structure combines functional groups that enable diverse chemical reactivity and biological activity. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials science.